![molecular formula C8H6Cl2F2 B1454901 1,2-Dichloro-4-(1,1-difluoroethyl)benzene CAS No. 1204295-72-6](/img/structure/B1454901.png)
1,2-Dichloro-4-(1,1-difluoroethyl)benzene
Overview
Description
1,2-Dichloro-4-(1,1-difluoroethyl)benzene, also known as 1,2-difluoro-4-chlorobenzene (DFDCB), is an important organic compound used in a variety of scientific research applications. It is a versatile and relatively inexpensive chemical that has been used in a wide range of experiments, from synthesis to biochemistry and physiology.
Scientific Research Applications
Supramolecular Chemistry Applications
Benzene-1,3,5-tricarboxamides (BTAs) demonstrate wide applicability across nanotechnology, polymer processing, and biomedical fields due to their simple structure and self-assembly into nanometer-sized rod-like structures stabilized by H-bonding. The versatility of BTAs, highlighted by their emerging commercial applications, underscores the potential for related chlorinated and fluorinated benzene derivatives in supramolecular chemistry (S. Cantekin, T. D. de Greef, A. Palmans, 2012).
Synthesis of Heterocyclic Compounds
Research on quinoxalines and triazines, both involving benzene rings, has shown significant biological activities, including antimicrobial, antifungal, and anticancer properties. These studies suggest the importance of benzene derivatives in medicinal chemistry for developing future drugs with potent pharmacological activities (Tarawanti Verma, Manish Sinha, N. Bansal, 2019).
Environmental Studies and Remediation
Chlorobenzenes (CBs), which share structural similarities with the compound of interest, have been identified as environmental pollutants. The degradation pathways and remediation strategies for chlorobenzenes, including biodegradation and dechlorination, are crucial for reducing their environmental impact. This research underscores the environmental considerations for the use and disposal of chlorinated benzene derivatives (F. Brahushi, F. Kengara, Yang Song, Xin Jiang, J. Munch, F. Wang, 2017).
Mechanism of Action
and a molecular weight of approximately 211.04 g/mol .
- By enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA), neuronal activity is diminished, resulting in sedation and anesthesia .
Mode of Action
- likely exerts its effects through nucleophilic addition reactions. Although benzene derivatives typically add hydrogen less readily than simple alkenes or dienes, they can still undergo hydrogenation in the presence of Pt, Pd, or Ni catalysts .
properties
IUPAC Name |
1,2-dichloro-4-(1,1-difluoroethyl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6Cl2F2/c1-8(11,12)5-2-3-6(9)7(10)4-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQZFHEVMCSILDA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1)Cl)Cl)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6Cl2F2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101271689 | |
Record name | 1,2-Dichloro-4-(1,1-difluoroethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101271689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,2-Dichloro-4-(1,1-difluoroethyl)benzene | |
CAS RN |
1204295-72-6 | |
Record name | 1,2-Dichloro-4-(1,1-difluoroethyl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1204295-72-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,2-Dichloro-4-(1,1-difluoroethyl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101271689 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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